Cas no 51771-57-4 (Apigenin 4'-O-β-D-Glucuronide)

• Product Name: Apigenin 4'-O-β-D-Glucuronide
• CAS No: 51771-57-4
• MF: C₂₁H₁₈O₁₁
• MW: 446.361027240753
• CID: 4714910
• PubChem ID: 15478939
• Update Time: 2024-03-03

Apigenin 4'-O-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Apigenin 4'-O-β-D-Glucuronide
• 51771-57-4
• Apigenin 4'-O-beta-D-Glucuronide

• Inchi： 1S/C21H18O11/c22-9-5-11(23)15-12(24)7-13(31-14(15)6-9)8-1-3-10(4-2-8)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1
• InChI Key： NKRGFKAFZUDVES-ZFORQUDYSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC(C2=CC(C3C(=CC(=CC=3O2)O)O)=O)=CC=1

Computed Properties

• Exact Mass: 446.08491139g/mol
• Monoisotopic Mass: 446.08491139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 183Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glucuronides